Cas no 30557-76-7 ((1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one)

(1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one structure
30557-76-7 structure
Product Name:(1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one
CAS No:30557-76-7
MF:C14H20O
MW:204.308004379272
CID:317577
Update Time:2024-02-29

(1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3H-3a,6-Methanoazulen-3-one,octahydro-7,7-dimethyl-8-methylene-, (3aR,6R,8aR)-
    • 7,7-Dimethyl-8-methylene-1,2,4,5,6,7,8,8aα-octahydro-3H-3aα,6α-methanoazulene-3-one
    • (-)-Khusimone
    • 3H-3a,6-Methanoazulen-3-one,octahydro-7,7-dimethyl-8-methylene-, [3aR-(3aa,6a,8aa)]-
    • 3H-3aa,6-Methanoazulen-3-one, 1,2,4,5,6b,7,8,8aa-octahydro-7,7-dimethyl-8-methylene-,(-)- (8CI)
    • Khusimon
    • Khusimone
    • (1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one
    • Inchi: 1S/C14H20O/c1-9-11-4-5-12(15)14(11)7-6-10(8-14)13(9,2)3/h10-11H,1,4-8H2,2-3H3/t10-,11-,14-/m1/s1
    • InChI Key: BDHSOIIDXCBNPA-JTNHKYCSSA-N
    • SMILES: O=C1CC[C@@H]2C(=C)C(C)(C)[C@@H]3CC[C@@]21C3

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.822

(1R,5R,8R)-7,7-Dimethyl-6-methylidenetricyclo[6.2.1.01,5]undecan-2-one Related Literature

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